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Compound of Interest

Compound Name: 1-Methyl-2-(tributylstannyl)pyrrole

Cat. No.: B055704

Technical Guide: 1-Methyl-2-
(tributylstannyl)pyrrole

CAS Number: 118486-97-8
A Comprehensive Overview for Researchers and Drug Development Professionals

This document provides an in-depth technical overview of 1-Methyl-2-
(tributylstannyl)pyrrole, a key organostannane reagent utilized in organic synthesis. The
guide covers its chemical and physical properties, primary applications, representative
experimental protocols, and essential safety information, tailored for professionals in research
and development.

Compound Identification

1-Methyl-2-(tributylstannyl)pyrrole is an organometallic compound featuring a tributyltin
group attached to the 2-position of an N-methylated pyrrole ring. This structure makes it a
valuable partner in cross-coupling reactions.
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Identifier Value
CAS Number 118486-97-8[1][2][3][41[5]
IUPAC Name tributyl-(1-methylpyrrol-2-yl)stannane[5][6]

(1-Methylpyrrol-2-yDtributyltin, 2-
Synonyms (Tributylstannyl)-1-methylpyrrole, N-Methyl-2-
(tributylstannyl)pyrrole[1][7]

Molecular Formula C17H33NSN[3]

Molecular Weight 370.16 g/mol [1][2]

InChl Key DINAKCGOEKXDTP-UHFFFAOY SA-N[1][5]
SMILES CCCC--INVALID-LINK--(CCCC)clccenlCl1]
MDL Number MFCDO01319022[1][5][7]

Physicochemical Properties

The compound is a liquid under standard conditions with a high boiling point. It is generally not
miscible with water.[5] Proper storage is critical to maintain its stability and reactivity.

Property Value

Density 1.1223 g/mL at 25 °C[1][2]

Refractive Index (n20/D) 1.5107[1][2]

Boiling Point 376.3 £ 34.0 °C (Predicted)[2]

Flash Point 98.3 °C (208.9 °F) - closed cup[1][5]
Assay 95%[1]

Storage Temperature —20°CJ1], Store in a cool place[5]

Solubility Not miscible or difficult to mix with water.[5]

Core Application: Stille Cross-Coupling Reactions
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The primary and most well-documented application of 1-Methyl-2-(tributylstannyl)pyrrole is
as a nucleophilic coupling partner in palladium-catalyzed Stille cross-coupling reactions.[1] This
reaction forms a new carbon-carbon bond by coupling the organostannane with an organic
halide or triflate. The pyrrole moiety is a common structural motif in pharmaceuticals and
functional materials, making this reagent a valuable building block.

Key applications include the synthesis of:

 Bithienylpyrrole derivatives: Created by reacting with bithienyl bromides in the presence of a
palladium catalyst.[1]

e Conducting polymers: Used to synthesize monomers like Di(bisthienyl)-o-carborane (DBTC)
which can be electropolymerized.[1]

» Organic photocatalysts: Employed in the synthesis of polymers like Poly(Py-BTz-Py) via
Stille coupling, which can be used for C-C bond formation under visible light.[1]

Below is a diagram illustrating the catalytic cycle of the Stille reaction.
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General Catalytic Cycle for Stille Coupling
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Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocols

While specific reaction conditions can vary, a general protocol for using 1-Methyl-2-
(tributylstannyl)pyrrole in a Stille coupling reaction is outlined below. This methodology is
based on a cited procedure for the synthesis of (bi)thienylpyrroles.[2]

General Protocol for Stille Coupling:

» Reaction Setup: To an oven-dried flask under an inert atmosphere (e.g., Argon or Nitrogen),
add the organic halide (1.0 eq.), a palladium catalyst (e.g., Pd(PPhs)s, 0.02-0.05 eq.), and an
appropriate solvent (e.g., toluene).

o Reagent Addition: Add 1-Methyl-2-(tributylstannyl)pyrrole (1.0-1.2 eq.) to the reaction
mixture via syringe.
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e Reaction Conditions: Heat the mixture to the desired temperature (e.g., 80 °C) and stir for a
specified time (e.g., 24 hours), monitoring the reaction progress by TLC or GC-MS.[2]

o Workup: After completion, cool the reaction to room temperature. The mixture may be filtered
(e.g., through Celite) to remove the catalyst. The filtrate is then typically washed with an
agueous solution of potassium fluoride to remove tin byproducts, followed by extraction with
an organic solvent.

 Purification: The crude product is purified using standard technigues such as column
chromatography on silica gel.

The following diagram illustrates a typical experimental workflow.
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Caption: General workflow for a Stille coupling experiment.

Safety and Handling

1-Methyl-2-(tributylstannyl)pyrrole is a hazardous substance and must be handled with
appropriate safety precautions. It is classified as toxic if swallowed, harmful in contact with skin,
and causes skin and serious eye irritation.[6] Prolonged or repeated exposure may cause

damage to organs.[6]
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GHS Hazard Information Details
Signal Word Danger[1]

GHSO06 (Skull and Crossbones), GHS07
Pictograms (Exclamation Mark), GHS08 (Health Hazard),

GHSO09 (Environment)

Hazard Statements

H301: Toxic if swallowed.[6] H312: Harmful in
contact with skin.[6] H315: Causes skin
irritation.[6] H319: Causes serious eye irritation.
[6] H360FD: May damage fertility. May damage
the unborn child.[1] H372: Causes damage to
organs through prolonged or repeated
exposure.[1][6] H410: Very toxic to aquatic life

with long lasting effects.[1]

Precautionary Statements

P202: Do not handle until all safety precautions
have been read and understood.[1] P273: Avoid
release to the environment.[1] P280: Wear
protective gloves/protective clothing/eye
protection/face protection.[1] P301 + P310: IF
SWALLOWED: Immediately call a POISON
CENTER/doctor.[1] P302 + P352 + P312: IF ON
SKIN: Wash with plenty of soap and water. Call
a POISON CENTER/doctor if you feel unwell.[1]
P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Storage Class

6.1C - Combustible, acute toxic Cat. 3 / toxic
compounds or compounds which cause chronic
effects.[1]

Handling Recommendations:

o Use only in a well-ventilated area, preferably in a chemical fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety goggles with side-
shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[1]

» Avoid inhalation of vapors and contact with skin and eyes.

o Keep the container tightly closed and store in a dry, cool, and well-ventilated place away
from oxidizing agents.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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